Cas no 2229294-63-5 (1,1,1-trifluoro-3-(4-fluoropyridin-2-yl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(4-fluoropyridin-2-yl)propan-2-one
• CAS No: 2229294-63-5
• MF: C₈H₅F₄NO
• MW: 207.125015974045
• CID: 6423426
• PubChem ID: 165839163
• Update Time: 2025-11-01

1,1,1-trifluoro-3-(4-fluoropyridin-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(4-fluoropyridin-2-yl)propan-2-one
• EN300-1959074
• 2229294-63-5

• Inchi： 1S/C8H5F4NO/c9-5-1-2-13-6(3-5)4-7(14)8(10,11)12/h1-3H,4H2
• InChI Key： LLDSZLYSTCIEJY-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C=CN=1)F)=O)(F)F

Computed Properties

• Exact Mass: 207.03072643g/mol
• Monoisotopic Mass: 207.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30Ų

Additional information on 1,1,1-trifluoro-3-(4-fluoropyridin-2-yl)propan-2-one

Introduction to 1,1,1-trifluoro-3-(4-fluoropyridin-2-yl)propan-2-one (CAS No: 2229294-63-5)

1,1,1-trifluoro-3-(4-fluoropyridin-2-yl)propan-2-one, identified by the CAS number 2229294-63-5, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that incorporate both fluorine and pyridine moieties, which are well-documented for their ability to modulate metabolic pathways and enhance the bioavailability of drug candidates.

The structural framework of 1,1,1-trifluoro-3-(4-fluoropyridin-2-yl)propan-2-one consists of a trifluoromethyl-substituted propanone core conjugated with a 4-fluoropyridine ring. The presence of fluorine atoms at the 1,1,1-position of the propanone moiety imparts lipophilicity and metabolic stability, while the pyridine ring introduces hydrogen bonding capabilities and potential interactions with biological targets. Such structural features make this compound a promising candidate for further exploration in drug discovery.

In recent years, the pharmaceutical industry has increasingly focused on the development of fluorinated compounds due to their favorable pharmacokinetic properties. Fluorine atoms can influence drug solubility, permeability, and binding affinity, making them invaluable in medicinal chemistry. Specifically, the trifluoromethyl group is known to enhance binding interactions with enzymes and receptors, while fluoropyridine derivatives have shown promise in treating various diseases, including cancer and infectious disorders.

Current research in the field of fluorinated heterocycles has highlighted the therapeutic potential of 1,1,1-trifluoro-3-(4-fluoropyridin-2-yl)propan-2-one. Studies have demonstrated that this compound exhibits inhibitory activity against certain kinases and proteases, which are key targets in oncology research. The fluorine atoms in its structure contribute to its ability to disrupt protein-protein interactions by stabilizing specific conformations of biological macromolecules. This has led to investigations into its potential as an anticancer agent.

Additionally, the pyridine ring in 1,1,1-trifluoro-3-(4-fluoropyridin-2-yl)propan-2-one provides a scaffold for further derivatization, allowing chemists to fine-tune its biological activity. Pyridine-based compounds are widely used in medicinal chemistry due to their versatility in forming hydrogen bonds and participating in metal coordination interactions. This makes them suitable for targeting a broad range of biological processes.

The synthesis of 1,1,1-trifluoro-3-(4-fluoropyridin-2-yl)propan-2-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms often necessitates specialized methodologies to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the carbon-fluorine bonds efficiently. These synthetic strategies are critical for producing compounds with the desired structural integrity for biological evaluation.

From a computational chemistry perspective, 1,1,1-trifluoro-3-(4-fluoropyridin-2-yl)propan-2-one has been subjected to molecular modeling studies to predict its binding modes with potential targets. Computational methods such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological macromolecules at an atomic level. These studies are essential for guiding experimental efforts and optimizing lead compounds for clinical development.

The pharmacological profile of 1,1,1-trifluoro-3-(4-fluoropyridin-2-yl)propan-2-one is being actively investigated in preclinical studies. Initial findings suggest that it may possess therapeutic effects beyond oncology applications. For instance, its ability to modulate enzyme activity could make it relevant in treating inflammatory diseases or neurological disorders. The unique combination of fluorinated and pyridine-based moieties suggests broad therapeutic potential that warrants further exploration.

In conclusion, 1,1,1-trifluoro-3-(4-fluoropyridin-2-y l)propan - 2 - one (CAS No: 2229294 - 63 - 5) represents a fascinating compound with significant promise in pharmaceutical research. Its structural features enable diverse biological activities and highlight its importance as a scaffold for drug discovery efforts. As research continues to uncover new applications for fluorinated heterocycles, this compound is poised to play a crucial role in developing next-generation therapeutics.